Cas no 3031-66-1 (3-Hexyne-2,5-diol)

3-Hexyne-2,5-diol structure
3-Hexyne-2,5-diol structure
Product Name:3-Hexyne-2,5-diol
CAS No:3031-66-1
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00004542
CID:43716
PubChem ID:18198
Update Time:2025-04-18

3-Hexyne-2,5-diol Chemical and Physical Properties

Names and Identifiers

    • Hex-3-yne-2,5-diol
    • 3-hexyne-2,5-diol, mixture of (+/-)-and meso
    • 3-Hexyne-2,5-diol
    • Bis(1-Hydroxyethyl)Acetylene
    • 3-Hexyn-2,5-diol
    • 3-Hexin-2,5-diol
    • 3-hexine-2,5-diol
    • 3-HEXYNE-2,5-DIOL,DL AND MESO
    • Hex-3-in-2,5-diol
    • hex-3-yn-2,5-diol
    • Hexyne-3-diol-2,5
    • Hx-3-yne-2,5-diol
    • NSC 409184
    • 3031-66-1
    • 3-Hexyne-3,5-diol
    • J49.444E
    • EC 221-209-5
    • F17144
    • A820319
    • SY049001
    • Tox21_301736
    • NCIOpen2_003576
    • 3-01-00-02271 (Beilstein Handbook Reference)
    • Q21051286
    • NSC-409184
    • MFCD00004542
    • AS-75903
    • NS00004580
    • 3-Hexyne-2,5-diol, dl + meso
    • CAS-3031-66-1
    • 538TMM2U3G
    • BRN 1720667
    • EINECS 221-209-5
    • DTXSID3044910
    • EN300-213339
    • DTXCID1024910
    • UNII-538TMM2U3G
    • CHEMBL3187998
    • WLN: QY1&1UU1YQ1
    • NCGC00256234-01
    • SCHEMBL66883
    • LY294002HYDROCHLORIDE
    • CS-0077161
    • FT-0656189
    • 3-Hexyne-2,5-diol, 97%
    • H0574
    • AKOS015841113
    • NSC409184
    • 221-209-5
    • FH04137
    • MDL： MFCD00004542
    • Inchi： 1S/C6H10O2/c1-5(7)3-4-6(2)8/h5-8H,1-2H3
    • InChI Key： KDOWHHULNTXTNS-UHFFFAOYSA-N
    • SMILES： OC(C#CC(C)O)C
    • BRN： 1720667

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.009
  • Melting Point: 42 ºC
  • Boiling Point: 121 ºC (15 mmHg)
  • Flash Point: >110 ºC
  • Refractive Index: 1.473
  • PSA: 40.46000
  • LogP: -0.24860
  • Solubility: Good water solubility

3-Hexyne-2,5-diol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Hazard Statement： H315-H319
  • Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：2
  • Hazard Category Code： R25;R36
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：MR0175000
  • Hazardous Material Identification： T
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R25; R36
  • Storage Condition：Keep it tightly closed. Store in a cool, dry place.

3-Hexyne-2,5-diol Customs Data

  • HS CODE：2905399090
  • Customs Data：

    China Customs Code:

    2905399090

    Overview:

    2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

3-Hexyne-2,5-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H858359-5g
3-Hexyne-2,5-diol
 3031-66-1 95%
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 63.00 2021-05-17
abcr
AB126003-1 g
3-Hexyne-2,5-diol, dl + meso, 95%; .
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 €124.00 2023-07-20
abcr
AB126003-5 g
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TRC
H298200-250mg
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 $138.00 2023-05-18
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Oakwood
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Oakwood
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Oakwood
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3-Hexyne-2,5-diol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3031-66-1)3-Hexyne-2,5-diol
Order Number:A820319
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):3119.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3031-66-1)3-Hexyn-2,5-diol
Order Number:sfd7968
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3031-66-1)3-Hexyne-2,5-diol
A820319
Purity:99%
Quantity:100g
Price ($):3119.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3031-66-1)3-Hexyn-2,5-diol
sfd7968
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email